Cas no 55-96-9 (1,3-Propanediyl Bismethanethiosulfonate)

• Product Name: 1,3-Propanediyl Bismethanethiosulfonate
• CAS No: 55-96-9
• MF: C₅H₁₂O₄S₄
• MW: 264.406376838684
• CID: 826179
• PubChem ID: 571841
• Update Time: 2025-05-25

1,3-Propanediyl Bismethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediyl Bismethanethiosulfonate
• 1,3-Propanediyl Bism
• 1,3-bis-methanesulfonyl-propan-2-ol
• 1,3-Bis-methansulfonyl-propan-2-ol
• 1,3-Bis-methansulfonylthio-propan
• S-(3-([Methyl(dioxido)sulfanyl]sulfanyl)propyl) methanesulfonothioate #
• S,S'-Trimethylene bis(methanethiosulfonate)
• 1,3-Propanedithiol Dimethanesulfonate
• 1,3-bis(methylsulfonylsulfanyl)propane
• FYOFJBJNUNSBCA-UHFFFAOYSA-N
• 55-96-9
• Thiomethanesulfonic Acid S,S'-trimethylene Ester

• Inchi： 1S/C5H12O4S4/c1-12(6,7)10-4-3-5-11-13(2,8)9/h3-5H2,1-2H3
• InChI Key： FYOFJBJNUNSBCA-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SCCCSS(C)(=O)=O

Computed Properties

• Exact Mass: 263.96200
• Monoisotopic Mass: 263.96184355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Melting Point: 55-57°C
• Stability/Shelf Life: Moisture, Temperature Sensitive
• PSA: 135.64000
• LogP: 2.92370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls

Additional information on 1,3-Propanediyl Bismethanethiosulfonate

1,3-Propanediyl Bismethanethiosulfonate: A Comprehensive Overview

1,3-Propanediyl Bismethanethiosulfonate (CAS No. 55-96-9) is a versatile compound with significant applications in various fields. This compound, also referred to as bis(2-chloroethyl) sulfide, is a sulfur-containing organic compound that has garnered attention due to its unique chemical properties and potential uses in industrial and research settings. The molecule consists of a central sulfur atom bonded to two ethylene groups, making it a bifunctional alkylating agent. Its structure allows for a wide range of reactions, particularly in the context of nucleophilic substitution and addition.

Recent studies have highlighted the importance of 1,3-Propanediyl Bismethanethiosulfonate in the development of advanced materials and pharmaceuticals. Researchers have explored its role in the synthesis of biocompatible polymers, where its ability to form stable covalent bonds has proven invaluable. For instance, a 2023 study published in *Polymer Chemistry* demonstrated how this compound can be used to create hydrogels with enhanced mechanical properties, making them suitable for tissue engineering applications.

In the pharmaceutical industry, 1,3-Propanediyl Bismethanethiosulfonate has been investigated as a potential precursor for drug delivery systems. Its ability to undergo controlled polymerization under mild conditions has led to the development of nanocarriers that can encapsulate therapeutic agents with high efficiency. A team at the University of California reported in *Journal of Controlled Release* that this compound can be used to create stimuli-responsive drug delivery systems that release medication in response to changes in pH or temperature.

The chemical synthesis of 1,3-Propanediyl Bismethanethiosulfonate involves a multi-step process that typically begins with the reaction of thiourea with an alkylating agent. The exact conditions and reagents used can influence the purity and yield of the final product. Recent advancements in catalytic methods have improved the efficiency of this synthesis, reducing production costs and environmental impact. For example, researchers at ETH Zurich developed a catalyst that accelerates the formation of this compound by facilitating the nucleophilic attack on the sulfur atom.

From an environmental perspective, understanding the degradation pathways of 1,3-Propanediyl Bismethanethiosulfonate is crucial for assessing its ecological impact. Studies conducted by environmental chemists have shown that this compound can undergo hydrolysis under certain conditions, leading to the formation of less harmful byproducts. However, further research is needed to fully characterize its behavior in different ecosystems and develop strategies for minimizing its environmental footprint.

In conclusion, 1,3-Propanediyl Bismethanethiosulfonate (CAS No. 55-96-9) is a compound with immense potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in material science, pharmaceuticals, and environmental chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in advancing technological and medical innovations.